Cas no 77527-00-5 (Methyl 3-acetyl-2-hydroxybenzoate)

• Product Name: Methyl 3-acetyl-2-hydroxybenzoate
• CAS No: 77527-00-5
• MF: C₁₀H₁₀O₄
• MW: 194.184003353119
• MDL: MFCD16883072
• CID: 1056331
• Update Time: 2025-06-13

Methyl 3-acetyl-2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-acetyl-2-hydroxybenzoate
• Benzoic acid, 3-​acetyl-​2-​hydroxy-​, methyl ester
• Benzoic acid, 3-acetyl-2-hydroxy-, methyl ester
• LogP
• 3-Acetyl-2-hydroxybenzoic acid methyl ester
• PubChem19299
• methyl 3-acetylsalicylate
• Methyl3-Acetyl-2-hydroxybenzoate
• APYIKEJEROJJIK-UHFFFAOYSA-N
• 7003AJ
• TRA0054822
• SY008597
• 2-Hydroxy-3-acetylbenzoic acid methyl ester
• 3-acetyl-2-hydroxy-benzoic acid methyl ester

• MDL： MFCD16883072
• Inchi： 1S/C10H10O4/c1-6(11)7-4-3-5-8(9(7)12)10(13)14-2/h3-5,12H,1-2H3
• InChI Key： APYIKEJEROJJIK-UHFFFAOYSA-N
• SMILES： OC1C(C(=O)OC)=CC=CC=1C(C)=O

Computed Properties

• Exact Mass: 194.05800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 236
• Topological Polar Surface Area: 63.6

Experimental Properties

• Density: 1.234±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 286.8±25.0 ºC (760 Torr),
• Flash Point: 110.0±16.7 ºC,
• Solubility: Very slightly soluble (0.74 g/l) (25 º C),
• PSA: 63.60000
• LogP: 1.38140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Methyl 3-acetyl-2-hydroxybenzoate

Recent Advances in the Study of Methyl 3-acetyl-2-hydroxybenzoate (CAS: 77527-00-5) and Its Applications in Chemical Biology and Medicine

Methyl 3-acetyl-2-hydroxybenzoate (CAS: 77527-00-5) is a derivative of salicylic acid, a compound with well-documented anti-inflammatory and analgesic properties. Recent studies have explored its potential applications in chemical biology and medicine, particularly in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activities, and therapeutic potential.

One of the key areas of interest is the compound's role as an intermediate in the synthesis of more complex bioactive molecules. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that Methyl 3-acetyl-2-hydroxybenzoate serves as a precursor for the development of novel nonsteroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects. The study highlighted its structural versatility, which allows for modifications that enhance target specificity and pharmacokinetic properties.

In addition to its synthetic utility, Methyl 3-acetyl-2-hydroxybenzoate has shown promising biological activities in preclinical studies. Research conducted at the University of Cambridge in 2024 revealed that the compound exhibits significant antioxidant properties, potentially making it a candidate for treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. The study employed in vitro assays and molecular docking simulations to elucidate its mechanism of action, identifying key interactions with reactive oxygen species (ROS)-scavenging enzymes.

Another noteworthy application of Methyl 3-acetyl-2-hydroxybenzoate is its potential as an antimicrobial agent. A recent publication in *Bioorganic & Medicinal Chemistry Letters* (2024) reported that derivatives of this compound exhibited broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant *Staphylococcus aureus* (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential enzymatic pathways.

Despite these promising findings, challenges remain in translating the compound's potential into clinical applications. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through further research. Ongoing studies are exploring formulation strategies, including nanoparticle-based delivery systems, to overcome these limitations.

In conclusion, Methyl 3-acetyl-2-hydroxybenzoate (CAS: 77527-00-5) represents a versatile and promising compound in the field of chemical biology and medicine. Its applications range from drug synthesis to therapeutic interventions, with recent studies underscoring its antioxidant and antimicrobial properties. Future research should focus on optimizing its pharmacological profile and advancing it through preclinical and clinical trials to fully realize its therapeutic potential.